Cas no 2229448-97-7 (4-(3-chloro-4-fluorophenyl)oxane-2,6-dione)

• Product Name: 4-(3-chloro-4-fluorophenyl)oxane-2,6-dione
• CAS No: 2229448-97-7
• MF: C₁₁H₈ClFO₃
• MW: 242.630825996399
• CID: 6191192
• PubChem ID: 165885125
• Update Time: 2025-11-05

4-(3-chloro-4-fluorophenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-fluorophenyl)oxane-2,6-dione
• 2229448-97-7
• EN300-1979555

• Inchi： 1S/C11H8ClFO3/c12-8-3-6(1-2-9(8)13)7-4-10(14)16-11(15)5-7/h1-3,7H,4-5H2
• InChI Key： BOUAXARFKLKZQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 242.0146000g/mol
• Monoisotopic Mass: 242.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(3-chloro-4-fluorophenyl)oxane-2,6-dione

Comprehensive Overview of 4-(3-chloro-4-fluorophenyl)oxane-2,6-dione (CAS No. 2229448-97-7)

4-(3-chloro-4-fluorophenyl)oxane-2,6-dione, with the CAS number 2229448-97-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxane derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-(3-chloro-4-fluorophenyl)oxane-2,6-dione has surged due to their unique properties, such as improved metabolic stability and bioavailability. Researchers are particularly interested in its potential role as a building block for small molecule therapeutics, especially in the development of kinase inhibitors and anti-inflammatory agents. These applications align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences today.

The synthesis of CAS 2229448-97-7 typically involves multi-step organic reactions, including cyclization and halogenation processes. Its molecular structure features a dioxane ring fused to a halogenated aromatic system, which contributes to its stability and solubility profile. These characteristics are critical for formulators seeking to optimize drug-like properties in early-stage development. Notably, the compound's logP value and hydrogen bonding capacity are frequently discussed in QSAR studies, a hot topic in computational chemistry circles.

From an industrial perspective, 4-(3-chloro-4-fluorophenyl)oxane-2,6-dione has shown promise as a precursor for advanced materials. Its ability to undergo controlled polymerization makes it relevant to the growing field of smart polymers, which respond to environmental stimuli. This connection to sustainable chemistry and green synthesis methods addresses contemporary concerns about eco-friendly production processes, a subject that consistently ranks high in scientific search queries.

Analytical characterization of 2229448-97-7 typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography techniques. The compound's crystalline form has been particularly studied for its potential in co-crystal engineering, an area gaining traction in pharmaceutical formulation research. These aspects make it a frequent subject in discussions about patent landscapes and intellectual property in fine chemicals, reflecting its commercial importance.

Safety assessments of 4-(3-chloro-4-fluorophenyl)oxane-2,6-dione indicate that proper handling procedures should be followed, consistent with standard laboratory practices for organic intermediates. While not classified as hazardous under normal conditions, its thermal stability and storage requirements are often queried by industrial users, highlighting the need for clear technical documentation. These practical considerations are increasingly important in quality-by-design approaches to chemical manufacturing.

The future outlook for CAS 2229448-97-7 appears promising, with ongoing investigations into its structure-activity relationships and potential bioconjugation applications. As the pharmaceutical industry continues to explore heterocyclic scaffolds, compounds like this oxane derivative will likely remain at the forefront of medicinal chemistry innovation. Its relevance to fragment-based drug design and high-throughput screening platforms ensures continued interest from both academic and industrial researchers worldwide.